Cas no 1205638-85-2 (4-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride)

• Product Name: 4-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride
• CAS No: 1205638-85-2
• MF: C₁₃H₁₅ClFN₃O
• MW: 283.729105234146
• MDL: MFCD32703630
• CID: 5673452
• PubChem ID: 139035121
• Update Time: 2025-10-29

4-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]piperidin e hydrochloride
• 4-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride

• MDL： MFCD32703630
• Inchi： 1S/C13H14FN3O.ClH/c14-11-3-1-10(2-4-11)13-16-12(17-18-13)9-5-7-15-8-6-9;/h1-4,9,15H,5-8H2;1H
• InChI Key： FWEBREHLIFGXSP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2ON=C(C3CCNCC3)N=2)=CC=1.Cl

Additional information on 4-5-(4-fluorophenyl)-1,2,4-oxadiazol-3-ylpiperidine hydrochloride

4-5-(4-Fluorophenyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride

4-5-(4-Fluorophenyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride (CAS No. 1205638-85-2) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 1,2,4-oxadiazole moiety substituted with a fluorophenyl group. The hydrochloride salt form of this compound is particularly notable for its potential applications in drug development and material science.

The 1,2,4-oxadiazole ring system is a heterocyclic structure that has been extensively studied due to its versatile reactivity and ability to participate in various chemical transformations. The presence of the fluorophenyl group at the 4-position of the oxadiazole ring introduces additional electronic and steric effects, which can significantly influence the compound's chemical reactivity and biological activity. This makes 4-5-(4-fluorophenyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride a valuable substrate for exploring new synthetic pathways and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. The piperidine ring, being a saturated six-membered amine-containing ring, contributes to the compound's ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

The synthesis of 4-5-(4-fluorophenyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over the stereochemistry of the product. These advancements have made it possible to scale up the production of this compound for preclinical studies.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to its use in creating lead compounds for various therapeutic areas. For example, derivatives of this compound have been tested for their ability to inhibit key enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drug development.

Moreover, the hydrochloride salt form of this compound ensures its stability under various storage conditions and facilitates its solubility in aqueous media. This property is particularly advantageous in pharmaceutical formulations where precise dosing and controlled release are critical.

Recent research has also explored the use of 4-5-(4-fluorophenyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. By incorporating this compound into polymer matrices or thin films, scientists aim to develop materials with enhanced conductivity and photoresponsive properties.

In conclusion, 4-5-(4-fluorophenyl)-1,2,4-Oxadiazol-3-ylpiperidine Hydrochloride (CAS No. 1205638-85-2) is a versatile compound with a wide range of potential applications in both pharmacology and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines.